Cas no 2503936-56-7 (Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2))

Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) is a chemically synthesized compound with applications in organic synthesis and pharmaceutical research. Its structure features a carbamimidothioate group linked to a 3-(dimethylamino)propyl moiety, stabilized as a dihydrochloride salt for enhanced solubility and handling. The compound is valued for its reactivity as a thiourea derivative, making it useful in the formation of heterocycles or as an intermediate in medicinal chemistry. The hydrochloride salt form ensures improved stability and shelf life. Its well-defined molecular composition allows for precise control in synthetic processes, supporting reproducibility in research and industrial applications. Proper storage under anhydrous conditions is recommended to maintain integrity.
Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) structure
2503936-56-7 structure
Product Name:Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2)
CAS No:2503936-56-7
MF:C6H16ClN3S
MW:197.729338645935
CID:6390792
PubChem ID:24871266
Update Time:2025-05-27

Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • [3-(carbamimidoylsulfanyl)propyl]dimethylamine hydrochloride
    • 2503936-56-7
    • Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2)
    • EN300-7713263
    • NCGC00180918-01
    • Inchi: 1S/C6H15N3S.ClH/c1-9(2)4-3-5-10-6(7)8;/h3-5H2,1-2H3,(H3,7,8);1H
    • InChI Key: XFELLTMDCGRCBW-UHFFFAOYSA-N
    • SMILES: Cl.S(C(=N)N)CCCN(C)C

Computed Properties

  • Exact Mass: 197.0753464g/mol
  • Monoisotopic Mass: 197.0753464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4Ų

Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7713263-0.05g
[3-(carbamimidoylsulfanyl)propyl]dimethylamine hydrochloride
2503936-56-7 95.0%
0.05g
$2755.0 2025-02-22

Additional information on Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2)

Recent Advances in the Study of Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) (CAS: 2503936-56-7)

Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) (CAS: 2503936-56-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug development and therapeutic interventions. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2). Researchers have developed optimized synthetic routes to improve the yield and purity of the compound, which is critical for its subsequent biological evaluation. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structural integrity of the synthesized compound. These efforts have laid a solid foundation for further investigations into its pharmacological properties.

In vitro and in vivo studies have revealed promising biological activities associated with Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2). Notably, the compound has demonstrated significant inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, recent findings suggest that it may act as a potent modulator of protein kinases, which are key players in cell signaling and proliferation. These findings highlight the compound's potential as a lead candidate for the development of novel therapeutics targeting cancer and inflammatory diseases.

Further research has explored the mechanistic underpinnings of the compound's biological effects. Molecular docking and dynamics simulations have provided insights into its binding interactions with target proteins, shedding light on the structural determinants of its activity. Additionally, pharmacokinetic studies have evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for assessing its suitability as a drug candidate. These studies have identified areas for further optimization to enhance its bioavailability and therapeutic efficacy.

The potential clinical applications of Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) are currently being explored in preclinical models. Early results indicate that the compound may exhibit favorable safety profiles and therapeutic windows, making it a viable candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline, with the aim of translating these findings into clinical trials in the near future.

In conclusion, Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) (CAS: 2503936-56-7) represents a promising compound with diverse potential applications in the pharmaceutical industry. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, paving the way for its eventual use in treating various diseases. As the field progresses, further studies will be essential to fully realize the compound's capabilities and address any challenges associated with its development and clinical implementation.

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